N-{2-[4-(dimethylamino)phenyl]-2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-3,4-dimethylbenzamide

• IUPAC Name: N-[2-[4-(dimethylamino)phenyl]-2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl]-3,4-dimethylbenzamide
• InChI: InChI=1S/C29H35FN4O/c1-21-5-6-24(19-22(21)2)29(35)31-20-28(23-7-11-26(12-8-23)32(3)4)34-17-15-33(16-18-34)27-13-9-25(30)10-14-27/h5-14,19,28H,15-18,20H2,1-4H3,(H,31,35)
• InChI Key: QSDFIOIWNSUBES-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NCC(C2=CC=C(C=C2)N(C)C)N3CCN(CC3)C4=CC=C(C=C4)F)C
• Molecular Formula: C29H35FN4O
• Molecular Weight: 474.6 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a dimethylamino group, a piperazine ring, and a benzamide group. These groups are common in many pharmaceuticals and could potentially give this compound a variety of biological activities.

Scientific Research Applications

Antiallergy and Antihistamine Activity

Research has demonstrated that derivatives of N-{2-[4-(dimethylamino)phenyl]-2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-3,4-dimethylbenzamide exhibit antiallergy and antihistamine activities. A study synthesized a series of these derivatives and evaluated their activity in passive foot anaphylaxis, an IgE-mediated model useful for detecting compounds with antiallergic activity. One analogue demonstrated significant inhibition of tritiated mepyramine binding to H1 histaminic receptors isolated from guinea pig cerebral cortex, indicating potential for antiallergy applications (Walsh et al., 1990).

Antiarrhythmic Properties

Another area of application is in the development of potential antiarrhythmic agents. Compounds structurally related to N-{2-[4-(dimethylamino)phenyl]-2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-3,4-dimethylbenzamide have been synthesized and found to be effective in prolonging the effective refractory period of isolated rabbit atria, demonstrating prophylactic activity against induced arrhythmias and showing some local anesthetic activity (Yung et al., 1972).

Antimicrobial Activity

Derivatives of N-{2-[4-(dimethylamino)phenyl]-2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-3,4-dimethylbenzamide have also been synthesized and evaluated for their antimicrobial properties. A study on novel 1-(2-(4,5-dimethyl-2-phenyl-1H-imidazol-1-yl)ethyl)piperazine derivatives showed significant antibacterial and antifungal activities, suggesting their potential use in treating microbial infections (Rajkumar et al., 2014).

Dopamine D(3) Receptor Affinity

The search for compounds with selective affinity towards dopamine receptors has led to modifications of the benzamide structure, resulting in derivatives with moderate to high affinity for the dopamine D(3) receptor. This suggests potential applications in the development of treatments for disorders associated with the dopaminergic system (Leopoldo et al., 2002).

Herbicidal and Plant Growth Regulation

Explorations into the herbicidal and plant growth regulatory activities of piperazine derivatives have identified compounds with significant herbicidal activity against wheat and potential as cytokinin mimics. These findings open avenues for the development of new agrochemicals (Stoilkova et al., 2014).